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Compound of Interest

Compound Name: Dibutyl oxalate

Cat. No.: B166012 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the use of dibutyl oxalate as a

plasticizer for various polymers. This document outlines the theoretical basis of plasticization,

practical applications with specific polymers, and detailed experimental protocols for

performance evaluation.

Introduction to Dibutyl Oxalate as a Plasticizer
Dibutyl oxalate (DBO), the dibutyl ester of oxalic acid, is a colorless to pale yellow liquid with a

faint, fruity odor.[1] It is soluble in organic solvents like ethanol and ether but has limited

solubility in water.[1] Dibutyl oxalate serves as a primary plasticizer, meaning it can be used

as the sole plasticizer to enhance the flexibility, durability, and processability of polymers.[2][3]

Its primary applications as a plasticizer are found in the manufacturing of nitrocellulose,

cellulose acetate, vinyl, and rubber products.[2][4][5]

Physicochemical Properties of Dibutyl Oxalate:
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Property Value

Molecular Formula C10H18O4

Molar Mass 202.25 g/mol

Density 0.986 g/mL at 25°C

Melting Point -29°C

Boiling Point 239-240°C

Flash Point 109°C

Water Solubility Limited

Theories of Plasticization
The mechanism by which plasticizers like dibutyl oxalate impart flexibility to polymers can be

explained by several theories:

Lubricity Theory: This theory suggests that the plasticizer acts as a lubricant, reducing the

intermolecular friction between polymer chains and allowing them to move past each other

more easily.[6] This increased mobility leads to a decrease in the material's stiffness and an

increase in its flexibility.

Gel Theory: According to this theory, the rigidity of a polymer arises from a three-dimensional

network of intermolecular forces. The plasticizer molecules interpose themselves between

the polymer chains, disrupting these forces and breaking down the rigid gel structure,

resulting in a softer, more flexible material.[6]

Free Volume Theory: This theory posits that there are empty spaces, or "free volume," within

the polymer matrix. The addition of a plasticizer increases the free volume, providing more

space for the polymer chains to move and rotate, thus lowering the glass transition

temperature (Tg) and increasing flexibility.[6]

Applications of Dibutyl Oxalate in Specific Polymers
While specific quantitative data for dibutyl oxalate's performance is not extensively published,

its compatibility and general effectiveness with the following polymers are noted in the
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literature.

Nitrocellulose
Dibutyl oxalate is a well-known plasticizer for nitrocellulose, a polymer widely used in

lacquers, coatings, and propellants.[4][5] The addition of dibutyl oxalate improves the flexibility

and durability of nitrocellulose films.

Cellulose Acetate
Dibutyl oxalate is also employed as a plasticizer for cellulose acetate, enhancing its

processability and the flexibility of the final products.[2]

Polyvinyl Chloride (PVC)
Dibutyl oxalate can be used as a plasticizer for PVC, a versatile and widely used

thermoplastic.[2] One study on a similar dibutyl ester suggests that at concentrations of 30-

40%, a significant increase in elasticity and a reduction in Young's modulus can be achieved.

Experimental Protocols for Evaluating Dibutyl
Oxalate
To assist researchers in evaluating the efficacy of dibutyl oxalate as a plasticizer for their

specific polymer systems, the following detailed experimental protocols are provided. These

protocols are based on established ASTM standards and common analytical techniques.

Sample Preparation
A consistent and well-documented sample preparation method is crucial for obtaining reliable

and reproducible results.

Protocol:

Drying: Dry the polymer resin and dibutyl oxalate separately in a vacuum oven at a

temperature below their degradation points to remove any residual moisture.

Mixing:
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For small-scale laboratory testing, use a two-roll mill or a small-scale internal mixer.

Pre-heat the mixing equipment to the recommended processing temperature for the

specific polymer.

Add the polymer to the mixer and allow it to flux.

Slowly add the desired weight percentage of dibutyl oxalate to the molten polymer.

Continue mixing until a homogeneous blend is achieved.

Molding/Casting:

Compression Molding: Press the plasticized polymer blend into sheets of a specified

thickness using a heated press. The temperature, pressure, and pressing time should be

optimized for the specific polymer.

Solvent Casting: Dissolve the plasticized polymer in a suitable solvent and cast the

solution onto a flat, non-stick surface. Allow the solvent to evaporate slowly in a controlled

environment to form a uniform film.

Conditioning: Condition the prepared samples at a standard temperature and humidity (e.g.,

23°C and 50% relative humidity) for at least 40 hours before testing, as specified in ASTM

D618.
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Sample Preparation Workflow

1. Drying
Polymer & Dibutyl Oxalate

2. Mixing
(Two-roll mill or internal mixer)

3. Molding/Casting
(Compression molding or solvent casting)

4. Conditioning
(ASTM D618)

Property Evaluation Workflow

Conditioned Polymer Sample

Mechanical Testing
(Tensile Strength, Elongation)

Thermal Testing
(DSC for Tg, TGA for Stability) Migration Testing
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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